Cas no 2011066-65-0 (1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2011066-65-0
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 6224265
• PubChem ID: 165490582
• Update Time: 2025-05-25

1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride
• 1-[2-(prop-2-en-1-yloxy)ethyl]cyclopropane-1-sulfonyl chloride
• EN300-1143243
• 2011066-65-0

• Inchi： 1S/C8H13ClO3S/c1-2-6-12-7-5-8(3-4-8)13(9,10)11/h2H,1,3-7H2
• InChI Key： HTMKURLYSWCDSH-UHFFFAOYSA-N
• SMILES： ClS(C1(CCOCC=C)CC1)(=O)=O

Computed Properties

• Exact Mass: 224.0273931g/mol
• Monoisotopic Mass: 224.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-2-(Prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2011066-65-0)

The compound 1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2011066-65-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclopropane ring and an allyl ether moiety, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing high-performance materials and bioactive molecules.

One of the key reasons for the growing attention toward 1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride is its role in click chemistry and polymer science. The allyl ether group allows for efficient functionalization, enabling the synthesis of cross-linked polymers and dendrimers. This aligns with current trends in sustainable chemistry, where researchers seek eco-friendly alternatives for material design. Additionally, its sulfonyl chloride functionality is pivotal in peptide coupling reactions, a hot topic in drug discovery and bioconjugation.

From an industrial perspective, CAS No. 2011066-65-0 is gaining traction due to its compatibility with green chemistry principles. Companies are exploring its use in low-waste synthesis and catalytic processes, addressing the global demand for environmentally benign chemicals. Furthermore, its stability under mild conditions makes it a preferred choice for high-throughput screening in pharmaceutical R&D, where efficiency and reproducibility are critical.

The compound’s cyclopropane ring also contributes to its relevance in medicinal chemistry. Cyclopropane-containing compounds are known for their enhanced metabolic stability and bioavailability, making them attractive for drug design. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, which are frequently searched topics in AI-driven drug development platforms.

In summary, 1-2-(prop-2-en-1-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2011066-65-0) is a multifaceted compound with broad applications in organic synthesis, material science, and pharmaceutical research. Its alignment with sustainable practices and cutting-edge technologies ensures its continued relevance in scientific and industrial communities. As research progresses, this compound is expected to play a pivotal role in advancing next-generation chemical solutions.